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The table below summarizes the key physical and chemical characteristics of Palbociclib Isethionate for

experimental use.

Property Specification / Value Conditions |/ Notes
CAS Number 827022-33-3 [1] [2] [3] -

Molecular C26H35N706S [2] [3] -

Formula

Molecular Weight

Purity

Solubility in
DMSO

Solubility in
Water

573.66 g/mol [1] [2] [3]

> 99.95% [4]

38.6 mg/mL (67.28 mM) [1]

10 mg/mL (17.43 mM) [1]

As available from suppliers.

25°C; in vitro

25°C; in vitro
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Property Specification / Value Conditions |/ Notes

Solubility in Insoluble [1] 25°C; in vitro

Ethanol

In Vivo Solubility =5 mg/mL in 1% CMC-Na [1] Forms a homogeneous suspension.
Solid Form Store at -20°C [3] -

Storage

Solution Stability  Store below -20°C; use soon after Avoid long-term storage in solution.

preparation [3]

Shipping Room temperature [1] [3] Stability testing confirms no cooling is
Condition required.

Experimental Protocols and Biological Activity

In Vitro Cell-Based Assay

This protocol is adapted from studies using human breast cancer cell lines (e.g., MDA-MB-435) to assess the

anti-proliferative effects of Palbociclib Isethionate [1].

e Cell Lines: Rb-positive human cancer cell lines (e.g., MDA-MB-435, MCF-7, Colo-205) [1].

e Cell Seeding: Seed cells in 24-well plates at 5,000 to 10,000 cells per well [1].

e Drug Treatment: The day after plating, add Palbociclib Isethionate at various concentrations. A
common testing range is from nanomolar to low micromolar concentrations (e.g., 0.04 - 0.17 yM was
effective in various carcinoma cells) [1]. Prepare stock solutions in DMSO and dilute in culture media,
ensuring the final DMSO concentration is low (e.g., 0.02-0.04% v/v) to avoid cytotoxicity [5].

¢ Incubation Time: 6 days [1].

¢ Viability Assessment: After the incubation period, trypsinize the cells and count them using an
automated cell counter (e.g., Coulter Z2 particle counter) [1]. Alternative methods like alamarBlue
assay can also be used after 2-3 days of treatment [5].

In Vivo Dosing Formulation

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.apexbt.com/palbociclib-pd0332991-isethionate.html
https://www.apexbt.com/palbociclib-pd0332991-isethionate.html
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.apexbt.com/palbociclib-pd0332991-isethionate.html
https://www.smolecule.com/products/s538538?utm_src=pdf-body
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.smolecule.com/products/s538538?utm_src=pdf-body
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8828702/
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://www.selleckchem.com/datasheet/pd-0332991-palbociclib-isethionate-S157905-DataSheet.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8828702/
https://www.smolecule.com/products/s538538?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

This method describes the preparation of a homogeneous suspension for oral administration in mouse

xenograft models [1].

e Solvent: 1% Carboxymethyl cellulose sodium salt (CMC-Na) solution [1].

e Procedure: Add 5 mg of Palbociclib Isethionate to 1 mL of 1% CMC-Na solution. Mix thoroughly to
obtain a uniform, homogeneous suspension with a final concentration of 5 mg/mL [1].

e Dosage in Studies: In mice bearing Colo-205 colon carcinoma xenografts, a dose of 150 mg/kg
administered orally (p.o.) daily produced significant tumor regression [1] [3].

Mechanism of Action and Signaling Pathway

Palbociclib Isethionate is a highly selective, oral inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6),
with IC50 values of 11 nM and 16 nM, respectively, in cell-free assays [1] [4] [6]. It shows little to no
activity against other CDKs (CDK1/2/5) or a panel of other kinases [1].

The following diagram illustrates its core mechanism of action in initiating cell cycle arrest:
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Growth Factors & Mitogenic Signals

l
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Click to download full resolution via product page
Palbociclib inhibits CDK4/6, preventing RB phosphorylation and inducing G1 arrest.

The activity of Palbociclib Isethionate is strictly dependent on the presence of functional retinoblastoma
protein (RB) [7] [8] [9]. In RB-positive cancer cells, the inhibitor blocks the phosphorylation of RB, which
leads to the suppression of E2F-driven gene expression and causes G1 cell cycle arrest [1] [9]. Research
shows that a critical early step in this response involves the nuclear translocation of hypophosphorylated
RB, which is essential for initiating a sustained arrest [9]. Treatment also results in the downregulation of

E2F-target genes like CDC2, CCNEZ2, TK1, and TOP2A [1].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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